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Compound of Interest

Compound Name:

4-fluoro-3-

(trifluoromethyl)benzenesulfonyl

Chloride

Cat. No.: B158790 Get Quote

A Technical Guide to the Safe Handling of 4-fluoro-3-(trifluoromethyl)benzenesulfonyl
chloride

Introduction

4-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride (CAS No: 1682-10-6) is a fluorinated

building block increasingly utilized by researchers and drug development professionals in the

synthesis of complex molecules. As a sulfonyl chloride, it is a valuable reagent but also

possesses inherent reactivity and associated hazards.[1] Its susceptibility to hydrolysis means

it can react with moisture to release hydrochloric acid, necessitating careful handling.[1] This

guide provides a comprehensive overview of the critical safety and handling protocols required

to work with this compound, ensuring the safety of laboratory personnel and the integrity of

experimental work.

Hazard Identification and Classification
4-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride is classified as a hazardous substance

that causes severe skin burns and eye damage.[2] It may also be corrosive to metals.[3]

Contact with water can liberate toxic gases.[4] It is crucial to understand these hazards, which

are summarized by the Globally Harmonized System (GHS) classifications.

Table 1: GHS Hazard Identification
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Hazard Class GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns
and eye damage.[2]

Corrosive to Metals H290 May be corrosive to metals.[3]

--- EUH014 Reacts violently with water.

| --- | EUH029 | Contact with water liberates toxic gas.[4][5] |

The signal word for this chemical is "Danger".[5][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 1682-10-6

Molecular Formula C₇H₄ClF₃O₂S[2]

Molecular Weight 244.61 g/mol [3]

Appearance
Colorless to light yellow/orange clear liquid or

solid.

Melting Point 30-34 °C (lit.)

| Purity | >98.0% (GC) |

Exposure Controls and Personal Protection
To minimize exposure risk, a combination of engineering controls and personal protective

equipment (PPE) is mandatory.
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Engineering Controls: All work with 4-fluoro-3-(trifluoromethyl)benzenesulfonyl chloride
must be conducted in a properly functioning chemical fume hood.[5][7] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.[7]

[8]

Personal Protective Equipment (PPE): The selection of PPE should be based on a thorough

risk assessment of the specific procedures being performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Remarks

Eye/Face Protection

Tightly fitting safety
goggles or a face shield.[9]
[10] Must conform to
European Standard EN166
or NIOSH (US) standards.
[4][9]

An eye bath should be
readily available.[11]

Hand Protection

Chemical-impermeable gloves.

[12] Gloves must be inspected

before use and disposed of

properly after.[9]

Use proper glove removal

technique to avoid skin

contact.[9]

Skin and Body Protection

A complete suit protecting

against chemicals or a lab

coat.[9] Wear appropriate

protective clothing to prevent

skin exposure.[5][6]

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[9]

| Respiratory Protection | For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator.[9] If exposure limits are exceeded, a full-face respirator with a filter type ABEK

(EN14387) is recommended.[10] | Respirators must be used in accordance with OSHA

regulations (29 CFR 1910.134) or European Standard EN 149.[4] |

Risk Management and Handling Workflow
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A systematic approach to risk management is essential when working with hazardous

chemicals. The following workflow outlines the key steps from hazard identification to ongoing

review.

Caption: Risk management workflow for handling hazardous chemicals.

Protocols for Safe Handling and Storage
Adherence to strict protocols is critical for safety.

Safe Handling Protocol:

Always handle this substance within a chemical fume hood.[13]

Wear all prescribed personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[7][11]

Avoid the formation of dust and aerosols.[9][14]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4][9]

Do not eat, drink, or smoke in the work area.

Storage Protocol:

Store in a tightly closed, original container in a dry, cool, and well-ventilated area.[14][15]

Store locked up, accessible only to qualified or authorized personnel.[4]

The substance is moisture-sensitive; store under an inert atmosphere and keep away from

water or moist air.[4][11]

Store in a corrosive-resistant container.[3] A recommended storage temperature is 2-8°C.[9]

Incompatible Materials: Keep away from strong oxidizing agents, water, bases, amines, and

alcohols.[4][13]
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Emergency Procedures
Immediate and appropriate action is vital in an emergency.

Table 4: First Aid Measures

Exposure Route Immediate Action

Inhalation

Remove the person to fresh air and keep
them comfortable for breathing. If not
breathing, give artificial respiration. Seek
immediate medical attention.[4] Do not
use the mouth-to-mouth method if the
victim ingested or inhaled the substance.
[4][6]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water or shower for

at least 15 minutes.[5][6] Seek immediate

medical attention.[6]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[4][5] Remove contact lenses, if present

and easy to do, and continue rinsing.[4] Seek

immediate medical attention from an

ophthalmologist.

| Ingestion | Rinse mouth with water. Do NOT induce vomiting.[4] Call a physician or poison

control center immediately.[5][6] |

Fire-Fighting Protocol:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[14]

Unsuitable Extinguishing Media: Do not use water, as the substance reacts with it.
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Hazards from Combustion: Thermal decomposition can release irritating and toxic gases and

vapors, including carbon oxides, sulfur oxides, hydrogen chloride gas, and hydrogen fluoride.

[4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[14]

Accidental Release Measures (Spill Cleanup Protocol):

Evacuate: Immediately evacuate personnel to safe areas, keeping people upwind of the spill.

[12][14]

Ventilate: Ensure adequate ventilation.[12]

Prevent Contact: Do not breathe vapors or mists. Avoid substance contact. Wear the

appropriate level of PPE as described in Section 3.

Containment: Prevent the product from entering drains.

Cleanup (Solid Spill): For a solid spill, sweep up and shovel the material into a suitable,

labeled container for disposal. Avoid dust formation.[5][6]

Cleanup (Liquid Spill): Absorb the spill with an inert, non-combustible material such as sand,

silica gel, or a universal binder.[8] Do not use sawdust.[13]

Final Disposal: Collect the absorbed material and place it in a suitable, closed container for

disposal by an approved waste disposal plant.

Decontamination: Clean the affected area thoroughly after material pickup is complete. Wash

contaminated clothing before reuse.

Toxicological Information
While comprehensive toxicological data is not fully available, the primary danger is the

substance's corrosive nature.[6] It causes severe burns to the skin, eyes, and mucous

membranes upon contact.[4][16] Ingestion can cause severe swelling and damage to the

esophagus and stomach, with a danger of perforation.[6] Inhalation may cause respiratory
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irritation.[9] The chemical, physical, and toxicological properties have not been thoroughly

investigated.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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